Cas no 1602712-34-4 (1-(2-bromophenyl)-2-iodoethan-1-ol)

• Product Name: 1-(2-bromophenyl)-2-iodoethan-1-ol
• CAS No: 1602712-34-4
• MF: C₈H₈BrIO
• MW: 326.956994056702
• CID: 5840621
• PubChem ID: 114775219
• Update Time: 2025-06-13

1-(2-bromophenyl)-2-iodoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-α-(iodomethyl)-
• 1-(2-bromophenyl)-2-iodoethan-1-ol
• EN300-1136780
• 1602712-34-4

• Inchi： 1S/C8H8BrIO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H,5H2
• InChI Key： CRCCLANWKFSCIG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)(O)CI

Computed Properties

• Exact Mass: 325.88033g/mol
• Monoisotopic Mass: 325.88033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.102±0.06 g/cm3(Predicted)
• Boiling Point: 337.5±37.0 °C(Predicted)
• pka: 12.79±0.20(Predicted)

Additional information on 1-(2-bromophenyl)-2-iodoethan-1-ol

Comprehensive Overview of 1-(2-bromophenyl)-2-iodoethan-1-ol (CAS No. 1602712-34-4): Properties, Applications, and Industry Insights

1-(2-bromophenyl)-2-iodoethan-1-ol (CAS No. 1602712-34-4) is a halogenated organic compound with significant relevance in pharmaceutical and chemical research. Its unique structure, featuring both bromine and iodine substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, material science, and catalysis. This article delves into its properties, synthetic routes, and emerging trends aligned with current scientific inquiries.

The compound’s molecular formula (C₈H₈BrIO) and structural features contribute to its reactivity, particularly in cross-coupling reactions and stereoselective synthesis. Recent studies highlight its utility in constructing chiral building blocks, a topic frequently searched in AI-driven drug design platforms. Users often query: "How to optimize yields for halogenated intermediates?" or "Role of 1-(2-bromophenyl)-2-iodoethan-1-ol in asymmetric catalysis?"—questions reflecting its practical challenges and opportunities.

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Analytical techniques such as NMR spectroscopy, HPLC purity testing, and X-ray crystallography are critical for characterizing 1-(2-bromophenyl)-2-iodoethan-1-ol. These methods address common user concerns about compound identification and quality control. Furthermore, its storage recommendations (e.g., inert atmosphere, light-sensitive handling) are frequently discussed in laboratory safety forums, emphasizing practical usage protocols.

In conclusion, 1-(2-bromophenyl)-2-iodoethan-1-ol (CAS No. 1602712-34-4) bridges theoretical research and industrial applications. Its integration into high-throughput screening libraries and nanomaterial functionalization underscores its multidisciplinary appeal. By addressing trending queries and leveraging CSS-highlighted keywords, this overview aims to enhance readability while maintaining technical rigor for diverse audiences.